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Compound of Interest

Compound Name: Dioxopromethazine hydrochloride

Cat. No.: B7819081 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for research, scientific, and

drug development professionals. It is not a substitute for professional medical advice,

diagnosis, or treatment.

Executive Summary
Dioxopromethazine hydrochloride is a phenothiazine derivative and a metabolite of the first-

generation antihistamine, promethazine. This technical guide provides a comprehensive

overview of the available toxicological data for Dioxopromethazine hydrochloride. Due to a

scarcity of direct toxicological studies on this specific compound, this report also incorporates

data from its parent compound, promethazine, to provide a more complete, albeit inferred,

profile. The primary mechanism of action for Dioxopromethazine hydrochloride involves the

antagonism of histamine H1, dopamine D2, and muscarinic acetylcholine receptors. While

specific quantitative toxicity data such as LD50 and NOAEL values for Dioxopromethazine
hydrochloride are not readily available in published literature, safety data sheets classify it as

harmful if swallowed and toxic to aquatic life. This guide outlines standardized experimental

protocols based on OECD guidelines that would be appropriate for a thorough toxicological

evaluation of this compound. The included diagrams illustrate the key signaling pathways

affected by Dioxopromethazine hydrochloride and a general workflow for toxicological

assessment. Further research is critically needed to establish a definitive toxicological profile

for Dioxopromethazine hydrochloride.
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Introduction
Dioxopromethazine hydrochloride is a phenothiazine compound, identified as a sulfone

metabolite of promethazine.[1] Like its parent compound, it is expected to exhibit

antihistaminic, sedative, and antiemetic properties.[1] Its therapeutic applications are primarily

for the treatment of cough and expectoration.[2] Understanding the toxicological profile of

Dioxopromethazine hydrochloride is crucial for its safe development and use. This guide

synthesizes the current knowledge and identifies key data gaps.

Physicochemical Properties
A summary of the key physicochemical properties of Dioxopromethazine hydrochloride is

presented in Table 1.

Table 1: Physicochemical Properties of Dioxopromethazine Hydrochloride

Property Value Reference(s)

CAS Number 13754-56-8 [3]

Molecular Formula C₁₇H₂₁ClN₂O₂S [4]

Molecular Weight 352.88 g/mol [4]

Appearance White to off-white powder [5]

Melting Point 127-129°C [1]

Solubility
Slightly soluble in Chloroform

and Methanol (with heating)
[1]

Pharmacodynamics and Mechanism of Action
Dioxopromethazine hydrochloride's pharmacological and potential toxicological effects are

primarily due to its interaction with several key receptor systems.[6][7]

Histamine H1 Receptor Antagonism
As an antihistamine, Dioxopromethazine hydrochloride competitively antagonizes histamine

at H1 receptors.[8][9] This action is responsible for its anti-allergic effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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